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Compound of Interest

Compound Name: Thiol-PEG3-thiol

Cat. No.: B521457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Thiol-PEG3-thiol, a versatile
bifunctional crosslinking agent. This document details its chemical and physical properties,
provides a list of potential suppliers, and outlines key experimental protocols for its application
in bioconjugation, hydrogel synthesis, and the formation of self-assembled monolayers.

Core Properties and Supplier Information

Thiol-PEG3-thiol, chemically known as 1,8-Dimercapto-3,6-dioxaoctane or 2,2'-
(Ethylenedioxy)diethanethiol, is a linear molecule featuring two terminal thiol (-SH) groups
separated by a three-unit polyethylene glycol (PEG) spacer. This structure imparts both
reactivity, through the thiol groups, and hydrophilicity, due to the PEG chain.

Quantitative Data Summary

The following tables summarize the key quantitative data for Thiol-PEG3-thiol.
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Identifier

Value

CAS Number

14970-87-7[1][2]

Molecular Formula

C6H1402S52[2]

Molecular Weight 182.30 g/mol [2]
1,8-Dimercapto-3,6-dioxaoctane, 2,2'-
(Ethylenedioxy)diethanethiol, 1,2-Bis(2-
Synonyms

mercaptoethoxy)ethane, 3,6-Dioxa-1,8-octane-
dithiol[1][2]

Physicochemical Properties

Value

Appearance Colorless to light yellow clear liquid[3]
Density 1.12 g/mL at 25 °C[2][3]

Boiling Point 225 °C[2][3]

Flash Point 132 °C[3]

Refractive Index

n20/D 1.509[2][3]

Water Solubility

11.4 g/L at 19.8 °C[3]

Supplier Information

A number of chemical suppliers offer Thiol-PEG3-thiol. This is not an exhaustive list, and
availability and purity should be confirmed with the specific supplier.

» Sigma-Aldrich: Offers 2,2'-(Ethylenedioxy)diethanethiol with 95% purity.[1][2]
o TCI America: Provides 3,6-Dioxa-1,8-octanedithiol with a purity of >97.0%.[4]

o Arkema: Supplies the product under the name DMDO, highlighting its use in coatings,
adhesives, and sealants.[5][6]

e BLD Pharm: Lists 3,6-Dioxa-1,8-octanedithiol.[7]
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e Chemlyte Solutions: Supplies DMDO at >98% purity.[8]

e BroadPharm: While they specialize in PEG linkers, a direct match for Thiol-PEG3-thiol was
not found, though they carry many related products.

o MedChemExpress: Offers Thiol-PEG3-thiol (Bis-PEGS3-thiol) as a crosslinker for hydrogel
synthesis.[9]

Experimental Protocols

The bifunctional nature of Thiol-PEG3-thiol makes it suitable for a variety of applications.
Below are detailed methodologies for key experiments.

Formation of Self-Assembled Monolayers (SAMs) on
Gold Surfaces

The strong affinity of thiol groups for gold surfaces makes Thiol-PEG3-thiol an excellent
candidate for forming self-assembled monolayers, which can be used to functionalize
biosensors and other surfaces.

Materials:

o Gold-coated substrate (e.g., gold-coated glass slide or silicon wafer)
« Thiol-PEG3-thiol (CAS: 14970-87-7)

e 200 proof ethanol

e Piranha solution (7:3 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -
EXTREME CAUTION IS ADVISED

o Clean glass or polypropylene containers
e Tweezers
e Dry nitrogen gas

Methodology:
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e Substrate Cleaning:

o Immerse the gold substrate in piranha solution for 10-15 minutes. (Caution: Piranha
solution is highly corrosive and reactive. Handle with extreme care in a fume hood with
appropriate personal protective equipment).

o Rinse the substrate thoroughly with deionized water and then with ethanol.

o Dry the substrate under a stream of dry nitrogen gas.

o Preparation of Thiol Solution:

o Prepare a 1 mM solution of Thiol-PEG3-thiol in 200 proof ethanol in a clean container.

o Self-Assembly:

o Immerse the clean, dry gold substrate into the thiol solution.

o Seal the container and allow it to stand at room temperature for 12-24 hours to ensure the
formation of a well-ordered monolayer.

e Rinsing and Drying:

o Remove the substrate from the thiol solution with tweezers.

o Rinse the substrate thoroughly with ethanol to remove any non-covalently bound
molecules.

o Dry the functionalized substrate under a stream of dry nitrogen gas.

e Storage:

o Store the SAM-coated substrate in a clean, dry environment, such as a desiccator.
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Workflow for Self-Assembled Monolayer (SAM) Formation.

Synthesis of PEG Hydrogels

The two thiol groups on Thiol-PEG3-thiol allow it to act as a crosslinker in the formation of
hydrogels. This protocol describes a general method for forming a hydrogel using a thiol-ene
reaction with a PEG-diacrylate.

Materials:

Thiol-PEG3-thiol (CAS: 14970-87-7)

Poly(ethylene glycol) diacrylate (PEGDA)

Photoinitiator (e.g., Irgacure 2959)

Phosphate-buffered saline (PBS), pH 7.4

UV light source (365 nm)
Methodology:
e Precursor Solution Preparation:

o Prepare a stock solution of the photoinitiator in PBS (e.g., 0.5% w/v Irgacure 2959).
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o In a separate vial, dissolve PEGDA in the photoinitiator solution to the desired
concentration (e.g., 10% wi/v).

o Add Thiol-PEG3-thiol to the PEGDA solution. The molar ratio of thiol groups to acrylate
groups should be 1:1 for optimal crosslinking.

» Hydrogel Formation:
o Pipette the precursor solution into a mold of the desired shape.

o Expose the solution to UV light (365 nm) for a sufficient time to induce
photopolymerization (typically 5-15 minutes, depending on the intensity of the light source
and the volume of the solution).

o Hydrogel Swelling and Purification:
o Carefully remove the hydrogel from the mold.

o Immerse the hydrogel in a large volume of PBS to allow it to swell and to leach out any
unreacted components.

o Replace the PBS several times over a 24-48 hour period.
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Workflow for PEG Hydrogel Synthesis via Thiol-Ene Reaction.

Bioconjugation Applications
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Thiol-PEG3-thiol can be used as a linker to connect two different molecules, provided they
have functional groups that can react with thiols. A common strategy is to react one thiol group
of the linker with a maleimide-functionalized molecule and the other with a second thiol-reactive
molecule or surface.

Logical Relationship as a Bifunctional Linker:

The diagram below illustrates the role of Thiol-PEG3-thiol as a bifunctional linker, connecting
Molecule A (containing a thiol-reactive group) to Molecule B (also with a thiol-reactive group).

Thiol-Maleimide Thiol-Gold
Molecule A Reaction . . Interaction Molecule B
(e.g., Maleimide-functionalized protein) Thiol-PEGS-thiol (e.g., Gold nanoparticle)

Click to download full resolution via product page

Logical Relationship of Thiol-PEG3-thiol as a Bifunctional Linker.

General Protocol for Two-Step Bioconjugation:
This protocol is a general guideline and requires optimization for specific molecules.
» Reaction with the First Molecule:

o Dissolve a maleimide-functionalized molecule (Molecule A) in a suitable buffer (e.g., PBS,
pH 6.5-7.5).

o Add an excess of Thiol-PEG3-thiol to the solution and react for 1-2 hours at room
temperature.

 Purification:
o Remove the excess Thiol-PEG3-thiol using size-exclusion chromatography or dialysis.
e Reaction with the Second Molecule:

o The purified product from step 2, which now has a free thiol group, can be reacted with a
second molecule (Molecule B) that has a thiol-reactive group (e.g., another maleimide or a
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gold surface).

o The reaction conditions for this step will depend on the nature of Molecule B.

This technical guide provides a starting point for researchers interested in utilizing Thiol-PEG3-
thiol. The provided protocols are general and may require optimization for specific applications.
Always refer to the safety data sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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